Cas no 858497-26-4 (N-(3-aminopropyl)-N-methyl-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(3-aminopropyl)-N-methyl-4-nitrobenzene-1-sulfonamide
• CAS No: 858497-26-4
• MF: C₁₀H₁₅N₃O₄S
• MW: 273.308800935745
• CID: 6086435
• PubChem ID: 86814100
• Update Time: 2025-05-24

N-(3-aminopropyl)-N-methyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-aminopropyl)-N-methyl-4-nitrobenzene-1-sulfonamide
• EN300-1168130
• 858497-26-4
• 1129305-89-0

• Inchi： 1S/C10H15N3O4S/c1-12(8-2-7-11)18(16,17)10-5-3-9(4-6-10)13(14)15/h3-6H,2,7-8,11H2,1H3
• InChI Key： MJOCFIMEDMFRGX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(C)CCCN)(=O)=O

Computed Properties

• Exact Mass: 273.07832714g/mol
• Monoisotopic Mass: 273.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 118Ų

Additional information on N-(3-aminopropyl)-N-methyl-4-nitrobenzene-1-sulfonamide

Professional Introduction to N-(3-aminopropyl)-N-methyl-4-nitrobenzene-1-sulfonamide (CAS No. 858497-26-4)

N-(3-aminopropyl-N-methyl-4-nitrobenzene-1-sulfonamide) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 858497-26-4, represents a unique molecular structure that combines aromatic and sulfonamide functionalities, making it a promising candidate for various biological and chemical applications.

The molecular architecture of N-(3-aminopropyl-N-methyl-4-nitrobenzene-1-sulfonamide) incorporates a nitro group and an amine-substituted propyl chain, which are critical for its interaction with biological targets. The presence of the sulfonamide moiety further enhances its potential as a pharmacophore, enabling it to engage with enzymes and receptors in a targeted manner. This combination of structural features has positioned the compound as a subject of intense study in the quest for novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules that leverage sulfonamide groups due to their ability to modulate biological pathways effectively. N-(3-aminopropyl-N-methyl-4-nitrobenzene-1-sulfonamide) is no exception, with researchers exploring its potential in inhibiting various enzymatic targets associated with inflammatory and infectious diseases. The nitro group, in particular, has been identified as a key player in its reactivity and binding affinity, making it an attractive scaffold for drug design.

One of the most compelling aspects of N-(3-aminopropyl-N-methyl-4-nitrobenzene-1-sulfonamide) is its versatility in chemical modification. The amine and sulfonamide functionalities provide multiple sites for further derivatization, allowing chemists to tailor the compound's properties to specific needs. This flexibility has led to several innovative synthetic strategies being developed, enabling the creation of analogues with enhanced pharmacological profiles.

The synthesis of N-(3-aminopropyl-N-methyl-4-nitrobenzene-1-sulfonamide) involves a series of well-defined chemical transformations that highlight the compound's synthetic accessibility. Key steps include nitration of benzene derivatives, followed by sulfonation and subsequent amine alkylation. These reactions are typically performed under controlled conditions to ensure high yield and purity, reflecting the compound's importance in research settings.

In academic research, N-(3-aminopropyl-N-methyl-4-nitrobenzene-1-sulfonamide) has been employed in studies aimed at understanding the mechanisms of action of sulfonamide-based drugs. Its structural similarity to known pharmacophores allows researchers to investigate how subtle changes in molecular structure can influence biological activity. Such studies are crucial for developing next-generation drugs with improved efficacy and reduced side effects.

The compound's potential extends beyond academic research, with industrial applications being explored in drug discovery platforms. Pharmaceutical companies are increasingly utilizing N-(3-aminopropyl-N-methyl strong>4-nitrobenzene1-sulfonamide strong >) as a building block for novel therapeutics targeting neurological disorders, cancer, and autoimmune diseases. Its unique combination of functional groups makes it a valuable asset in medicinal chemistry libraries.

Efforts are also underway to optimize the synthetic routes for N-(< strong >3-aminopropyl)-N-methyl4-nitrobenzene1-sulfonamide strong >) to enhance scalability and cost-effectiveness. Advances in green chemistry principles have encouraged researchers to develop more sustainable methods for producing this compound, reducing environmental impact while maintaining high quality standards.

The future prospects for N-(< strong >3-aminopropyl)-N-methyl4-nitrobenzene1-sulfonamide strong ) are bright, with ongoing research expected to uncover new applications and therapeutic possibilities. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in the development of innovative treatments for human diseases.